Cas no 110035-50-2 (1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime)

1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime structure
110035-50-2 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime
CAS No:110035-50-2
MF:C12H10F3N3O2
MW:285.22191286087
CID:1195057
Update Time:2024-08-05

1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime
    • 1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-, oxime
    • Inchi: 1S/C12H10F3N3O2/c1-18-11(20-8-5-3-2-4-6-8)9(7-16-19)10(17-18)12(13,14)15/h2-7,19H,1H3
    • InChI Key: ANCSGGGVTDNTGX-UHFFFAOYSA-N
    • SMILES: N1(C)C(OC2=CC=CC=C2)=C(C=NO)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 285.0726

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 357.7±42.0 °C(Predicted)
  • PSA: 59.64
  • pka: 9.91±0.10(Predicted)
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